Cas no 2228268-48-0 (3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid)
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid
- 2228268-48-0
- EN300-1995372
-
- Inchi: 1S/C9H10ClNO3/c1-5-2-6(3-8(10)11-5)7(12)4-9(13)14/h2-3,7,12H,4H2,1H3,(H,13,14)
- InChI Key: MHGJIWCGPGOUOC-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(C)=N1)C(CC(=O)O)O
Computed Properties
- Exact Mass: 215.0349209g/mol
- Monoisotopic Mass: 215.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.4Ų
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1995372-1g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-5g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 5g |
$3935.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-10g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 10g |
$5837.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-0.05g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 0.05g |
$1140.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-0.1g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 0.1g |
$1195.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-0.25g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 0.25g |
$1249.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-0.5g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 0.5g |
$1302.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-1.0g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 1g |
$1357.0 | 2023-05-31 | ||
| Enamine | EN300-1995372-2.5g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 2.5g |
$2660.0 | 2023-09-16 | ||
| Enamine | EN300-1995372-5.0g |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid |
2228268-48-0 | 5g |
$3935.0 | 2023-05-31 |
3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid
3-(2-Chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic Acid: An Overview of a Promising Compound in Medicinal Chemistry
3-(2-Chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2228268-48-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.
Chemical Structure and Properties
3-(2-Chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid is a derivative of pyridine, characterized by the presence of a chlorinated and methylated pyridine ring attached to a hydroxypropanoic acid moiety. The molecular formula of this compound is C11H11ClNO3, with a molecular weight of approximately 240.66 g/mol. The presence of the hydroxyl group and the carboxylic acid group imparts significant polarity to the molecule, making it soluble in polar solvents such as water and ethanol.
The compound's structure also includes a chiral center at the carbon atom adjacent to the hydroxyl group, which can exist in two enantiomeric forms. The stereochemistry of this chiral center can significantly influence the biological activity and pharmacokinetic properties of the compound. Therefore, enantiomeric purity is often a critical consideration in the synthesis and application of this compound.
Synthesis Methods
The synthesis of 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-6-methylpyridine with an appropriate electrophile followed by hydrolysis to form the carboxylic acid. Another approach involves the coupling of 2-chloro-6-methylpyridine with an α-hydroxy acid derivative using transition metal-catalyzed reactions.
A recent study published in the Journal of Organic Chemistry described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently produce 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid. This method not only improves yield but also allows for better control over the stereochemistry of the final product, making it particularly useful for large-scale production.
Biological Activities and Therapeutic Potential
3-(2-Chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of metabolic disorders, particularly diabetes mellitus. Research has demonstrated that this compound can modulate glucose metabolism by interacting with specific enzymes involved in glucose homeostasis.
A study published in Diabetes reported that 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid significantly reduced blood glucose levels in diabetic mice by enhancing insulin sensitivity and improving pancreatic β-cell function. These findings suggest that this compound could be a potential candidate for developing new antidiabetic drugs.
In addition to its antidiabetic properties, 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Directions
The promising preclinical results have led to increased interest in advancing 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
The next step will be to conduct larger Phase II and III trials to further assess its efficacy and safety in specific patient populations. Researchers are also exploring combination therapies involving this compound with existing drugs to enhance therapeutic outcomes.
Conclusion
In conclusion, 3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2228268-48-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing treatments for metabolic disorders and inflammatory diseases.
2228268-48-0 (3-(2-chloro-6-methylpyridin-4-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)